molecular formula C12H18NO7P B8625606 delta-Aminolevulinic acid benzyl ester phosphate CAS No. 865112-40-9

delta-Aminolevulinic acid benzyl ester phosphate

Cat. No.: B8625606
CAS No.: 865112-40-9
M. Wt: 319.25 g/mol
InChI Key: ZKWXUWUHGZEABH-UHFFFAOYSA-N
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Description

Delta-Aminolevulinic acid benzyl ester phosphate is a useful research compound. Its molecular formula is C12H18NO7P and its molecular weight is 319.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

865112-40-9

Molecular Formula

C12H18NO7P

Molecular Weight

319.25 g/mol

IUPAC Name

benzyl 5-amino-4-oxopentanoate;phosphoric acid

InChI

InChI=1S/C12H15NO3.H3O4P/c13-8-11(14)6-7-12(15)16-9-10-4-2-1-3-5-10;1-5(2,3)4/h1-5H,6-9,13H2;(H3,1,2,3,4)

InChI Key

ZKWXUWUHGZEABH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC(=O)CCC(=O)CN.OP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 8 g (31 mmol) portion of δ-aminolevulinic acid benzyl ester hydrochloride and 4 g (34.7 mmol) of 85% phosphoric acid were dissolved in 8 ml of purified water, and 3.3 g (32.7 mmol) of triethylamine was added dropwise thereto while stirring on an ice bath. After completion of the dropwise addition and subsequent stirring at room temperature for 10 minutes, 300 ml of ethanol was added thereto and stirred. The thus precipitated precipitate was recovered by suction filtration and dried at room temperature for 16 hours under a reduced pressure. An 8.5 g (27 mmol) portion of δ-aminolevulinic acid benzyl ester phosphate was obtained at a yield of 87 mol %.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
reactant
Reaction Step Three

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